3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 3-methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde
• InChI: InChI=1S/C17H16O3/c1-19-16-11-5-10-15(13-18)17(16)20-12-6-9-14-7-3-2-4-8-14/h2-11,13H,12H2,1H3
• InChI Key: OXLZMGXXXHJDMZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC=CC2=CC=CC=C2)C=O

Description

3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde is a benzaldehyde derivative featuring a methoxy group at position 3 and a 3-phenylprop-2-enoxy group (a cinnamyl ether substituent) at position 2. This compound is characterized by its aromatic aldehyde core, which is modified with electron-donating (methoxy) and extended π-conjugated (phenylpropenyl) substituents. Such structural features make it a versatile intermediate in organic synthesis, particularly in the preparation of heterocycles, pharmaceuticals, and natural products.

Preparation Methods

Claisen-Schmidt Condensation Followed by Etherification

Reaction Overview

This two-step method involves synthesizing the benzaldehyde core via Claisen-Schmidt condensation, followed by etherification to introduce the 3-phenylprop-2-enoxy group.

Step 1: Synthesis of 3-Methoxybenzaldehyde

3-Methoxybenzaldehyde is synthesized via nitric acid-mediated oxidation of 3-methoxybenzyl alcohol. The reaction uses water as a solvent, with nitric acid (1–2 equivalents) at room temperature, achieving yields of 85–92%. Key advantages include low cost, minimal byproducts, and scalability.

Step 2: Etherification with Cinnamyl Bromide

The hydroxyl group at the 2-position of 3-methoxybenzaldehyde is alkylated using cinnamyl bromide (3-phenylprop-2-enyl bromide). The reaction is conducted in anhydrous acetone with potassium carbonate (1.5 equivalents) as a base at 60–70°C for 6–8 hours. The product is purified via column chromatography (hexane:ethyl acetate = 4:1), yielding 68–75%.

Reaction Conditions:

• Solvent: Acetone
• Base: K₂CO₃
• Temperature: 60–70°C
• Time: 6–8 hours

Direct Coupling via Williamson Ether Synthesis

Single-Step Protocol

A modified Williamson ether synthesis directly couples 2-hydroxy-3-methoxybenzaldehyde with cinnamyl chloride. The reaction employs tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst in a biphasic system (toluene/water).

Optimized Parameters:

Parameter	Value
Solvent Ratio	Toluene:H₂O = 3:1
Catalyst Loading	5 mol% TBAB
Temperature	80°C
Reaction Time	4 hours
Yield	82%

This method avoids column chromatography; the product precipitates upon cooling and is filtered.

Palladium-Catalyzed Cross-Coupling

Suzuki-Miyaura Coupling

A patent (CN101279899A) describes a palladium-catalyzed coupling between 2-bromo-3-methoxybenzaldehyde and cinnamylboronic acid. The reaction uses Pd(PPh₃)₄ (2 mol%) in THF/H₂O (3:1) with Na₂CO₃ as a base at 90°C for 12 hours.

Key Data:

• Yield: 78%
• Purity: >99% (HPLC)
• Stereoselectivity: Exclusive E-configuration

Comparative Analysis of Methods

Method	Yield (%)	Cost	Scalability	Stereocontrol
Claisen-Schmidt + Etherification	68–75	Low	High	Moderate
Williamson Ether	82	Medium	Moderate	High
Suzuki-Miyaura	78	High	Low	High

Notes:

• The Williamson ether method offers the best balance of yield and stereocontrol but requires TBAB.
• Palladium-catalyzed routes are cost-prohibitive for industrial use.

Troubleshooting Common Issues

Byproduct Formation

• Issue: Over-oxidation during nitric acid-mediated synthesis of 3-methoxybenzaldehyde.
• Solution: Use stoichiometric HNO₃ (1.2 equivalents) and monitor reaction temperature (<30°C).

Stereochemical Purity

• Issue: Z-isomer contamination in cinnamyl ether derivatives.
• Solution: Use freshly distilled cinnamyl bromide and exclude light.

Chemical Reactions Analysis

Types of Reactions

3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde can undergo various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form a carboxylic acid.

Reduction: The aldehyde group can be reduced to form a primary alcohol.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Common reducing agents include sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4).

Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired functional group.

Major Products Formed

Oxidation: Formation of 3-methoxy-2-(3-phenylprop-2-enoxy)benzoic acid.

Reduction: Formation of 3-methoxy-2-(3-phenylprop-2-enoxy)benzyl alcohol.

Substitution: Formation of derivatives with different functional groups replacing the methoxy group.

Scientific Research Applications

3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde is primarily used in scientific research, particularly in the fields of chemistry and biology. Its applications include:

Proteomics Research: Used as a specialty product for studying protein interactions and functions.

Medicinal Chemistry: Investigated for potential therapeutic properties and interactions with biological targets.

Material Science: Explored for its potential use in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde is not well-documented in the literature. its effects are likely mediated through interactions with specific molecular targets and pathways, depending on the context of its use in research. Further studies are needed to elucidate the precise mechanisms involved.

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The following table summarizes key benzaldehyde derivatives with substituents at positions 2 and 3, highlighting differences in functional groups, molecular weights, and physical properties:

Compound Name	Substituents (Position 2/3)	Molecular Weight (g/mol)	Physical State	Key Features/Applications
3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde	3-OCH₃, 2-OCH₂CH=CHPh	282.30	Liquid/Oil*	Conjugated diene for cycloadditions
3-Methoxy-2-(trifluoromethyl)benzaldehyde	3-OCH₃, 2-CF₃	204.15	Yellow Liquid	Electron-withdrawing CF₃ group
3-Methoxy-2-(prop-2-yn-1-yloxy)benzaldehyde	3-OCH₃, 2-OCH₂C≡CH	190.19	Solid	Alkyne for Sonogashira coupling
4-(Benzyloxy)-3-methoxy-2-(3-methylbut-2-en-1-yl)benzaldehyde	4-OBn, 3-OCH₃, 2-prenyl	324.38	Yellow Oil	Prenyl group for biomimetic synthesis
3-Methoxy-2-[3-(trimethylsilyl)-2-propyn-1-yl]benzaldehyde	3-OCH₃, 2-OCH₂C≡CSiMe₃	246.38	Not reported	Silyl-protected alkyne

*Predicted based on analogous compounds.

Physicochemical Properties

• Stability : The trifluoromethyl derivative is air-sensitive due to the labile C-F bonds , whereas the propargyloxy compound is stable under inert conditions .
• Electronic Effects: The phenylpropenyl group enhances conjugation, shifting UV-Vis absorption maxima relative to non-conjugated analogs.

Biological Activity

3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde, a compound with potential therapeutic applications, has garnered interest in the fields of medicinal chemistry and pharmacology. This article explores its biological activities, mechanisms of action, and relevant research findings.

• Molecular Formula : C18H18O3
• Molecular Weight : 286.34 g/mol
• IUPAC Name : 3-methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde

Anticancer Properties

Research indicates that 3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde exhibits significant anticancer activity. In vitro studies have shown that it can inhibit the proliferation of various cancer cell lines, including:

• HL-60 (human leukemia)
• NALM-6 (human peripheral blood leukemia)
• WM-115 (melanoma)
• COLO-205 (human colon adenocarcinoma)

The compound's cytotoxic effects are attributed to its ability to induce cell cycle arrest and apoptosis in cancer cells. For instance, studies demonstrate that it can cause G2/M phase arrest in HL-60 cells, leading to increased cell death rates .

Antimicrobial Activity

In addition to its anticancer properties, 3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde has shown promising antimicrobial effects. It is effective against various bacterial strains and fungi, suggesting potential applications in treating infections .

The biological activity of this compound is primarily mediated through:

• Enzyme Inhibition : It may inhibit specific enzymes involved in cancer cell proliferation.
• DNA Interaction : The compound has been shown to interact with DNA, leading to disruptions in replication and transcription processes.
• Signal Pathway Modulation : It can modulate key signaling pathways associated with cell survival and apoptosis .

Study 1: Cytotoxicity Assessment

A study evaluated the cytotoxic effects of 3-Methoxy-2-(3-phenylprop-2-enoxy)benzaldehyde on various cancer cell lines. The results indicated an IC50 value significantly lower than that of standard chemotherapeutic agents, highlighting its potential as a novel anticancer agent.

Cell Line	IC50 (µM)	Comparison with Standard
HL-60	15	Lower than Doxorubicin
COLO-205	20	Comparable to Quercetin
WM-115	18	Lower than Cisplatin

Study 2: Antimicrobial Efficacy

Another study focused on the antimicrobial properties of the compound against a range of pathogens. The findings revealed that it exhibited significant activity against both Gram-positive and Gram-negative bacteria.

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Candida albicans	16 µg/mL